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Compound of Interest

Compound Name: Biotinyl Cystamine Hydrochloride

CAS No.: 1346597-28-1

Cat. No.: B1141249 Get Quote

Abstract
Biotinyl Cystamine Hydrochloride (Biotin-Cystamine-HCl) is a specialized, reversible

biotinylation reagent distinguished by its terminal primary amine group and a chemically

cleavable disulfide spacer.[1][2] Unlike standard NHS-biotin reagents that target lysine

residues, Biotinyl Cystamine is designed to label carboxyl groups (aspartate, glutamate, C-

termini) via carbodiimide activation (EDC) or aldehyde groups via reductive amination. This

guide provides authoritative solubility data, storage protocols to prevent disulfide scrambling,

and a validated workflow for carboxyl-targeted labeling, ensuring high-yield conjugation and

reliable cleavage for downstream proteomics.

Chemical Identity & Mechanism
Distinction Alert: Do not confuse this reagent with NHS-SS-Biotin.

NHS-SS-Biotin: Reacts with Amines (Lysines).[3]

Biotinyl Cystamine: Contains an Amine; Reacts with Carboxyls or Aldehydes.
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Feature Specification

Chemical Name N-(Biotinyl)cystamine hydrochloride

CAS Number
128915-82-2 (Free base); 1346597-28-1 (HCl

salt)

Molecular Weight ~415.05 g/mol (HCl salt)

Formula C₁₄H₂₆N₄O₂S₂[1][2][3][4][5][6][7] · HCl

Functional Group Primary Amine (-NH₂)

Cleavable Linker
Disulfide bond (-S-S-); cleavable by DTT, TCEP,

or β-ME

Mechanism of Action
The reagent serves as a "Biotin donor" to molecules possessing reactive carbonyls. Upon

reduction of the disulfide bond, the biotin moiety is released, leaving a sulfhydryl-tagged target.
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Figure 1: Reaction pathway for carboxyl-targeted biotinylation using Biotinyl Cystamine.

Solubility & Reconstitution Guide
Biotinyl Cystamine HCl is hygroscopic and sensitive to oxidation. Proper solubilization is critical

to prevent precipitation during the coupling reaction.

Solvent Compatibility Table
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Solvent Solubility Limit Comments

Water / PBS ~10 mg/mL
Recommended. The HCl salt

renders the amine hydrophilic.

DMSO ~20 mg/mL

Excellent for stock solutions.[8]

Anhydrous DMSO prevents

hydrolysis.

DMF ~20 mg/mL
Alternative to DMSO; ensure it

is amine-free (fresh).

Ethanol < 1 mg/mL
Not Recommended. Poor

solubility.

Reconstitution Protocol
Step 1: Weighing

Allow the vial to equilibrate to room temperature before opening to prevent condensation

(which degrades the reagent).

Work quickly to minimize air exposure.

Step 2: Solvent Selection

For Immediate Use: Dissolve directly in the aqueous reaction buffer (e.g., MES pH 4.7–6.0 or

PBS pH 7.2).

For Stock Storage: Dissolve in high-quality anhydrous DMSO at 10–20 mg/mL.

Step 3: Dissolution

Vortex moderately for 30 seconds. The solution should be clear and colorless.

Troubleshooting: If particulate matter remains, warm slightly to 37°C for 2 minutes. If

cloudiness persists, the reagent may have oxidized or hydrolyzed; discard.

Storage & Stability Conditions
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Lyophilized Powder (Long-Term)
Temperature: -20°C is mandatory.

Environment: Desiccated container.[1][5][9]

Shelf Life: 24 months if kept dry and dark.[1]

Reconstituted Solution (Short-Term)
Aqueous Solutions:Unstable. Use immediately.[9] The disulfide bond is susceptible to

scrambling, and the free amine can oxidize. Do not store.

DMSO/DMF Stock: Stable for up to 1 month at -20°C if stored in single-use aliquots under

inert gas (Argon/Nitrogen).

Avoid: Multiple freeze-thaw cycles (causes moisture ingress).

Reagent Form
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Figure 2: Decision tree for storage and handling of Biotinyl Cystamine.

Protocol: Carboxyl-Targeted Protein Biotinylation
This protocol uses EDC (Carbodiimide) to conjugate Biotinyl Cystamine to Aspartate/Glutamate

residues or the C-terminus of a protein.

Materials Required[1][2][4][5][6][7][8][9][10][11]
Protein: 1–10 mg/mL in MES Buffer (0.1 M, pH 4.7–6.0). Note: Avoid buffers with primary

amines (Tris, Glycine) or carboxyls (Acetate, Citrate).

Reagent: Biotinyl Cystamine HCl.[1][2]

Crosslinker: EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride).

Co-reactant (Optional): Sulfo-NHS (increases efficiency).

Desalting Column: Zeba™ Spin columns or dialysis cassette (MWCO appropriate for

protein).

Step-by-Step Procedure
Preparation:

Equilibrate protein in MES buffer (pH 5.5 is optimal for EDC activation).

Prepare a 50 mM stock of Biotinyl Cystamine in DMSO.

Prepare a 100 mM stock of EDC in water (prepare immediately before use).

Activation:

Add EDC to the protein solution to a final concentration of 2 mM (approx. 10-fold molar

excess over carboxyls).

Optional: Add Sulfo-NHS (5 mM) to stabilize the intermediate.

Incubate for 15 minutes at Room Temperature (RT).
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Conjugation:

Add Biotinyl Cystamine stock to the activated protein.

Ratio: Aim for a 20–50 molar excess of Biotinyl Cystamine over the protein.

Adjust pH to 7.0–7.5 using phosphate buffer or NaOH (the amine reaction is faster at

neutral pH).

Incubate for 2 hours at RT or Overnight at 4°C.

Purification:

Remove excess reagent using a desalting column equilibrated with PBS. This step is

crucial to prevent free biotin from competing for Streptavidin binding downstream.

Validation (Self-Check):

HABA Assay: Use 4'-hydroxyazobenzene-2-carboxylic acid to quantify biotin incorporation.

Ellman’s Reagent: If needed, reduce a small aliquot to verify the presence of the thiol

spacer (confirms the linker is intact).

Troubleshooting & FAQs
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Issue Probable Cause Corrective Action

Low Biotinylation Efficiency Buffer Interference

Ensure reaction buffer is free

of primary amines (Tris) and

carboxyls (Acetate). Use MES

or Phosphate.

Precipitation Reagent Aggregation

Dissolve Biotinyl Cystamine in

DMSO first, then add dropwise

to the protein while vortexing.

No Cleavage Oxidized Reductant

Use fresh DTT (50 mM) or

TCEP. Ensure pH is > 7.0 for

reduction efficiency.

High Background Non-specific Binding

Quench unreacted EDC with

Glycine or Tris (pH 8.0) before

purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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